Cas no 115787-82-1 (8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt)

• Product Name: 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt
• CAS No: 115787-82-1
• MF: C₂₀H₁₃Na₃O₁₁S₃
• MW: 594.474935293198
• MDL: MFCD00037444
• CID: 130925
• Update Time: 2025-05-27

8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3,6,8-trisulfo-1-pyrenyl ester, sodium salt (1:3)
• 8-BUTYRYLOXY-PYREN-1,3,6-TRISULFONIC ACID
• 8-BUTYRYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
• trisodium,8-butanoyloxypyrene-1,3,6-trisulfonate
• HPTS-Butyrate
• trisodium 8-butyryloxypyrene-1,3,6-trisulfonate
• 8-Butyryloxy-pyren-1,3,6-trisulfonic acid trisodium salt
• 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt

• MDL： MFCD00037444
• Inchi： 1S/C20H16O11S3.3Na/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13;;;/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3
• InChI Key： AXRHQOVIZNDJOE-UHFFFAOYSA-K
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)[O-])OC(CCC)=O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 593.93139
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 7

Experimental Properties

• Melting Point: 240-250 °C (dec.)(lit.)
• Solubility: DMF: soluble
• PSA: 197.9

8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt

Recent Advances in the Application of 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt (CAS: 115787-82-1) in Chemical Biology and Pharmaceutical Research

8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt (CAS: 115787-82-1) is a highly fluorescent sulfonated pyrene derivative that has garnered significant attention in recent years due to its unique photophysical properties and versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its strong fluorescence and water solubility, has been employed as a molecular probe, sensor, and labeling agent in various biochemical and biomedical studies. Recent advancements in the synthesis, characterization, and application of this compound have expanded its utility in areas such as drug discovery, bioimaging, and diagnostics.

One of the key areas of research involving 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt is its use as a fluorescent probe for detecting and quantifying biomolecules. A 2023 study published in the Journal of Fluorescence demonstrated its efficacy in labeling proteins and nucleic acids, offering high sensitivity and specificity. The study highlighted the compound's ability to form stable complexes with biomolecules, making it an ideal candidate for real-time monitoring of biological processes. Furthermore, its sulfonate groups enhance its solubility in aqueous environments, a critical feature for in vivo applications.

In drug discovery, 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt has been utilized as a tool for high-throughput screening (HTS) assays. A recent report in ACS Chemical Biology detailed its role in identifying potential drug candidates by monitoring interactions between small molecules and target proteins. The compound's fluorescence properties allow for rapid and accurate detection of binding events, significantly improving the efficiency of HTS workflows. Researchers have also explored its potential in studying enzyme kinetics, where its fluorescence can be modulated by enzymatic activity, providing insights into reaction mechanisms.

Another promising application of this compound lies in bioimaging. A 2024 study in Bioconjugate Chemistry showcased its use in live-cell imaging, where it was conjugated to antibodies for targeted imaging of cancer cells. The study reported excellent photostability and minimal cytotoxicity, making it a superior alternative to traditional fluorophores. Additionally, its ability to emit in the visible spectrum with high quantum yield enables precise visualization of cellular structures and processes, paving the way for advanced diagnostic tools.

Despite its advantages, challenges remain in the widespread adoption of 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt. Issues such as potential photobleaching under prolonged exposure and the need for optimized conjugation protocols were highlighted in a recent review in Analytical Chemistry. However, ongoing research aims to address these limitations through chemical modifications and the development of novel formulations. For instance, a 2023 study in Chemical Communications proposed the incorporation of protective groups to enhance photostability, demonstrating promising preliminary results.

In conclusion, 8-Butyryloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt (CAS: 115787-82-1) represents a valuable tool in chemical biology and pharmaceutical research, with its applications continually expanding. Its unique fluorescence properties, combined with its water solubility and biocompatibility, make it a versatile candidate for a wide range of scientific and medical applications. Future research is expected to further refine its properties and explore new avenues for its use, solidifying its role as a cornerstone in modern biochemical research.